5,5-dimethyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide

• IUPAC Name: 5,5-dimethyl-1,4-dihydroimidazol-2-amine;hydrobromide
• InChI: InChI=1S/C5H11N3.BrH/c1-5(2)3-7-4(6)8-5;/h3H2,1-2H3,(H3,6,7,8);1H
• InChI Key: DRJRRRNCESKSJI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN=C(N1)N)C.Br
• Molecular Formula: C5H12BrN3
• Molecular Weight: 194.07 g/mol
• CAS RN: 502917-68-2

Description

5,5-dimethyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide is a chemical compound with the CAS Number: 502917-68-2. It has a molecular weight of 194.07. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

The synthesis of imidazoles, the class of compounds to which this molecule belongs, has been a topic of recent research. One method involves the cyclization of amido-nitriles, a process that can be facilitated by nickel-catalyzed addition. This reaction is followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H11N3.BrH/c1-5(2)3-7-4(6)8-5;/h3H2,1-2H3,(H3,6,7,8);1H. This code provides a specific description of the molecule’s structure, including its atomic connectivity and tautomeric states.

Chemical Reactions Analysis

While specific reactions involving this compound are not detailed in the search results, imidazoles in general are known for their versatility in chemical reactions. They are key components in functional molecules used in a variety of applications.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 194.07.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards. Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for research on this compound and similar imidazoles are vast. Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. They are used in traditional applications in pharmaceuticals and agrochemicals, as well as in emerging research into dyes for solar cells, functional materials, and catalysis. As such, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance

Synthesis routes and methods

Procedure details

To a solution of 15 g (0.17 mol) of 1,2-diamino-2-methylpropane in 150ml of water at 0° C., was added 18 g (0.17 mol) of cyanogen bromide portionwise and the temperature was allowed to warm to room temperature during 4 h.